Cas no 2248405-31-2 (6-Bromo-2-(difluoromethyl)pyrazolo[1,5-a]pyridine)

• Product Name: 6-Bromo-2-(difluoromethyl)pyrazolo[1,5-a]pyridine
• CAS No: 2248405-31-2
• MF: C₈H₅BrF₂N₂
• MW: 247.039507627487
• CID: 6070182
• PubChem ID: 137940224
• Update Time: 2025-05-24

6-Bromo-2-(difluoromethyl)pyrazolo[1,5-a]pyridine Chemical and Physical Properties

Names and Identifiers

• 2248405-31-2
• EN300-6511347
• 6-Bromo-2-(difluoromethyl)pyrazolo[1,5-a]pyridine

• Inchi： 1S/C8H5BrF2N2/c9-5-1-2-6-3-7(8(10)11)12-13(6)4-5/h1-4,8H
• InChI Key： LXTUPUGEIJNVGI-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=CC(C(F)F)=NN2C=1

Computed Properties

• Exact Mass: 245.96042g/mol
• Monoisotopic Mass: 245.96042g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 17.3Ų

Additional information on 6-Bromo-2-(difluoromethyl)pyrazolo[1,5-a]pyridine

6-Bromo-2-(difluoromethyl)pyrazolo[1,5-a]pyridine: A Comprehensive Overview

The compound 6-Bromo-2-(difluoromethyl)pyrazolo[1,5-a]pyridine (CAS No. 2248405-31-2) is a highly specialized heterocyclic compound with significant potential in various fields of chemistry and pharmacology. This molecule belongs to the class of pyrazolopyridines, which are known for their unique structural features and versatile applications. The difluoromethyl group attached to the pyrazolo[1,5-a]pyridine framework introduces additional electronic and steric effects, making this compound particularly interesting for researchers exploring novel chemical entities.

Recent studies have highlighted the importance of pyrazolopyridines in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules. The presence of the bromo substituent at position 6 further enhances the compound's reactivity and selectivity, making it a valuable building block for medicinal chemists. The difluoromethyl group, on the other hand, contributes to the molecule's lipophilicity and stability, which are critical properties for drug candidates.

One of the most promising applications of 6-Bromo-2-(difluoromethyl)pyrazolo[1,5-a]pyridine lies in its potential as a precursor for advanced pharmaceutical agents. Researchers have demonstrated that this compound can be efficiently transformed into various bioactive derivatives through straightforward synthetic routes. For instance, recent work has shown that the bromine atom can be replaced with other functional groups, such as hydroxyl or amino groups, to generate compounds with enhanced biological activity.

In addition to its role in drug discovery, this compound has also found applications in materials science. The unique electronic properties of pyrazolopyridines make them suitable for use in organic electronics and optoelectronic devices. The difluoromethyl group further modulates these properties, offering new possibilities for designing materials with tailored functionalities.

From a synthetic perspective, the preparation of 6-Bromo-2-(difluoromethyl)pyrazolo[1,5-a]pyridine involves a series of well-established organic reactions. The key steps typically include the formation of the pyrazolo[1,5-a]pyridine core followed by functionalization with the bromo and difluoromethyl groups. Recent advancements in catalytic methods have significantly improved the efficiency and scalability of these reactions, making this compound more accessible to researchers.

Looking ahead, the continued exploration of 6-Bromo-2-(difluoromethyl)pyrazolo[1,5-a]pyridine is expected to yield further insights into its potential applications. With ongoing research into its biological activity and material properties, this compound is poised to play a pivotal role in advancing both medicinal chemistry and materials science.